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Compound of Interest

Compound Name: Diclazuril sodium

Cat. No.: B12771262 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diclazuril sodium is the sodium salt of Diclazuril, a potent synthetic anticoccidial agent

belonging to the benzeneacetonitrile class of compounds. It is widely utilized in the veterinary

field for the prevention and treatment of coccidiosis in poultry and other livestock. This technical

guide provides an in-depth overview of the chemical properties, structure, and analytical

methodologies for Diclazuril sodium, intended to support research and development activities.

Chemical Properties and Structure
Diclazuril sodium is a derivative of its parent compound, Diclazuril. The addition of sodium

enhances its solubility, which can be advantageous for certain formulations.

Physicochemical Properties
The following table summarizes the key physicochemical properties of Diclazuril and its sodium

salt. Data for Diclazuril is more readily available and is presented here as a primary reference.
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Property Value Source(s)

Chemical Name

sodium;2-(4-chlorophenyl)-2-

[2,6-dichloro-4-(3,5-dioxo-

1,2,4-triazin-2-

yl)phenyl]acetonitrile

[1]

CAS Number 112209-99-1 [2][3]

Molecular Formula C₁₇H₈Cl₃N₄NaO₂ [1][2]

Molecular Weight 430.63 g/mol [2]

Appearance

Typically exists as a solid at

room temperature.[2] Diclazuril

(parent) is a slightly yellow to

beige powder.

[4]

Solubility

Diclazuril Sodium: May be

soluble in DMSO, H₂O, and

Ethanol.[2] Diclazuril (parent):

Very low aqueous solubility (<1

mg/L).[4] Soluble in DMSO (16

mg/mL).[5][6] Insoluble in

water and ethanol.[5]

[2][4][5][6]

Melting Point (Diclazuril)
290.5 °C - 297 °C (with

decomposition)
[4][7][8]

pKa (Diclazuril) 5.92 [4]

Log P (Diclazuril) 4.41 (at pH 7.03) [4]

Chemical Structure
The chemical structure of Diclazuril sodium is characterized by a central benzeneacetonitrile

core with chloro- and triazinedione functional groups.
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Figure 1. Chemical structure of Diclazuril Sodium.

Experimental Protocols
The analysis of Diclazuril sodium in various matrices is crucial for quality control, residue

monitoring, and research. High-Performance Liquid Chromatography (HPLC) is a commonly

employed technique.

Determination of Diclazuril by Reversed-Phase HPLC
This protocol is a generalized procedure based on published methods for the determination of

Diclazuril.

1. Instrumentation:
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High-Performance Liquid Chromatograph (HPLC) system equipped with a UV detector.

C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[7]

2. Reagents and Materials:

Acetonitrile (HPLC grade).

Phosphoric acid.[7]

Water (HPLC grade).

Diclazuril reference standard.

Methanol (for extraction).[9]

Dimethylformamide (DMF) (for sample dissolution).[7]

3. Chromatographic Conditions:

Mobile Phase: A mixture of acetonitrile and 0.2% phosphoric acid.[7] The exact ratio may

need optimization.

Flow Rate: 1.2 mL/min.[7]

Detection: UV at 275 nm or 280 nm.[7][9][10]

Column Temperature: Ambient or controlled at a specific temperature (e.g., 30°C).

4. Standard Solution Preparation:

Prepare a stock solution of Diclazuril reference standard in a suitable solvent such as DMF.

Prepare a series of working standard solutions by diluting the stock solution with the mobile

phase to construct a calibration curve. The linearity range is typically between 1-200 µg/mL.

[7]

5. Sample Preparation (e.g., from a feed premix):
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A known amount of the sample is extracted with acidified methanol.[9]

The extract may be purified using solid-phase extraction (SPE) with a C18 cartridge.[10]

The eluate is evaporated to dryness and the residue is redissolved in a known volume of

DMF or the mobile phase.[9][10]

6. Analysis:

Inject equal volumes of the standard and sample solutions into the HPLC system.

Identify the Diclazuril peak in the sample chromatogram by comparing its retention time with

that of the standard.

Quantify the amount of Diclazuril in the sample using the calibration curve.

General HPLC Analysis Workflow for Diclazuril

Sample Preparation
(Extraction & Purification)

HPLC Analysis
(C18 Column, UV Detection)

Standard Preparation
(Reference Diclazuril)

Data Acquisition
(Chromatogram)

Quantification
(Calibration Curve)

Result
(Diclazuril Concentration)
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Figure 2. General workflow for HPLC analysis of Diclazuril.

Mechanism of Action
Diclazuril exerts its anticoccidial effect by interfering with the intracellular development of

Eimeria species, the protozoan parasites responsible for coccidiosis. It is effective against both

the asexual (schizogony) and sexual (gametogony) stages of the parasite's life cycle.[3][11]

A key aspect of Diclazuril's mechanism of action involves the parasite's glyceraldehyde-3-

phosphate dehydrogenase (GAPDH). Research has shown that treatment with Diclazuril leads

to an increased expression and subsequent translocation of GAPDH into the nucleus of the

parasite's cells (merozoites).[4][12] This nuclear accumulation of GAPDH is associated with the

induction of apoptosis, or programmed cell death, in the parasite.[4][12]

Proposed Mechanism of Diclazuril-Induced Apoptosis in Eimeria
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Figure 3. Signaling pathway of Diclazuril's mechanism of action.
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Synthesis Overview
The synthesis of Diclazuril is a multi-step process that typically starts from aromatic precursors.

While detailed industrial protocols are proprietary, the general synthetic route involves the

following key transformations.

A common starting material is 2,6-dichloro-4-nitroaniline or 3,4,5-trichloronitrobenzene.[13]

These precursors undergo a series of reactions including diazotization, substitution, and

reduction to form a key intermediate.[13] This intermediate is then further modified through

coupling and cyclization reactions to yield the final Diclazuril molecule.[13] The synthesis of

Diclazuril sodium is achieved by reacting Diclazuril with a sodium base, such as sodium

hydroxide, in a 1:1 molar ratio.[14]

Simplified Synthesis Workflow for Diclazuril Sodium
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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